Cas no 2168910-03-8 (3-methyl-2-(piperidin-3-yl)piperidine)

• Product Name: 3-methyl-2-(piperidin-3-yl)piperidine
• CAS No: 2168910-03-8
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5865518
• PubChem ID: 165878734
• Update Time: 2025-05-24

3-methyl-2-(piperidin-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(piperidin-3-yl)piperidine
• 2168910-03-8
• EN300-1477529

• Inchi： 1S/C11H22N2/c1-9-4-2-7-13-11(9)10-5-3-6-12-8-10/h9-13H,2-8H2,1H3
• InChI Key： WSUNDZGZZMPVNR-UHFFFAOYSA-N
• SMILES： N1CCCC(C)C1C1CNCCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.1Ų

Additional information on 3-methyl-2-(piperidin-3-yl)piperidine

3-Methyl-2-(Piperidin-3-Yl)Piperidine

3-Methyl-2-(Piperidin-3-Yl)Piperidine, also known by its CAS number 2168910-03-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their pharmacological properties. The structure of 3-Methyl-2-(Piperidin-3-Yl)Piperidine consists of two interconnected piperidine rings, with a methyl group attached to the third carbon of one ring and a piperidinyl group attached to the second carbon of the other. This unique arrangement contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of new therapeutic agents for central nervous system disorders. The methyl group in 3-Methyl-2-(Piperidin-3-Yl)Piperidine plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the piperidinyl group enhances the compound's ability to interact with various biological targets, making it a promising candidate for further research.

The synthesis of 3-Methyl-2-(Piperidin-3-Yl)Piperidine involves a multi-step process that typically begins with the preparation of intermediate compounds. Researchers have explored various synthetic pathways, including nucleophilic substitution and cyclization reactions, to optimize the production of this compound. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these processes.

In terms of biological activity, 3-Methyl-2-(Piperidin-3-Yl)Piperidine has shown potential as a modulator of ion channels and receptors. Preclinical studies have demonstrated its ability to influence voltage-gated sodium channels, which are critical targets for treating conditions such as epilepsy and chronic pain. Furthermore, this compound exhibits selectivity towards certain subtypes of serotonin receptors, suggesting its potential role in addressing psychiatric disorders.

The pharmacokinetic profile of 3-Methyl-2-(Piperidin-3-Yl)Piperidine has been extensively studied using in vitro and in vivo models. These studies have revealed that the compound has favorable absorption characteristics and moderate clearance rates, which are essential for achieving therapeutic concentrations in target tissues. However, further research is required to fully understand its metabolism and potential for drug-drug interactions.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize 3-Methyl-2-(Piperidin-3-Yl)Piperidine. These methods provide precise information about the compound's purity, molecular weight, and structural integrity, ensuring its quality for both research and potential clinical applications.

In conclusion, 3-Methyl-2-(Piperidin-3-Yl)Piperidine (CAS No: 2168910-03-8) represents a valuable addition to the portfolio of piperidine derivatives under investigation for therapeutic purposes. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for further exploration in drug development.